Cas no 74719-64-5 (Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI))

Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI) structure
74719-64-5 structure
Product Name:Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI)
CAS No:74719-64-5
MF:C9H14ClNO2
MW:207.690608501434
CID:557036
PubChem ID:46782154
Update Time:2025-04-19

Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(2-aminoethyl-1,1,2,2-d4)-2-methoxy- (9CI)
    • 3-Methoxy Dopamine-d4 Hydrochloride
    • 2-(4-Hydroxy-3-methoxyphenyl)ethylamine-d4 Hydrochloride
    • 3-Methoxytyramine-d4 Hydrochloride
    • 3-O-Methyldopamine-d4 Hydrochloride
    • 4-(2-Aminoethyl-d4)guaiacol-Hydrochloride
    • Homovanillylamine-d4 Hydrochloride
    • 3-Methoxytyramine-d4 (hydrochloride)
    • 3-Methoxy Dopamine-d4 Hydrochloride (Major)
    • 3-METHOXYTYRAMINE-D4 HCL
    • F91436
    • 4-(2-amino-1,1,2,2-tetradeuterioethyl)-2-methoxyphenol;hydrochloride
    • MS-23139
    • 1216788-76-9
    • 3-Methoxytyramine-D4 HCl, 100 mug/mL in methanol ((as free base)), certified reference material
    • 74719-64-5
    • CS-0267224
    • HY-103638S
    • SCHEMBL16653031
    • Inchi: 1S/C9H13NO2.ClH/c1-12-9-6-7(4-5-10)2-3-8(9)11;/h2-3,6,11H,4-5,10H2,1H3;1H/i4D2,5D2;
    • InChI Key: AWRIOTVUTPLWLF-HGFPCDIYSA-N
    • SMILES: Cl.O(C)C1=C(C=CC(=C1)C([2H])([2H])C([2H])([2H])N)O

Computed Properties

  • Exact Mass: 224.09900
  • Monoisotopic Mass: 207.0964134g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.5Ų

Experimental Properties

  • PSA: 75.71000
  • LogP: 2.75840
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